Cas no 2680799-68-0 (tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate)
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate
- EN300-28298492
- 2680799-68-0
-
- Inchi: 1S/C15H16BrN3O2/c1-15(2,3)21-14(20)19(12-6-4-5-8-17-12)13-10-11(16)7-9-18-13/h4-10H,1-3H3
- InChI Key: CPZKDQJKMCBVGP-UHFFFAOYSA-N
- SMILES: BrC1C=CN=C(C=1)N(C1C=CC=CN=1)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 349.04259g/mol
- Monoisotopic Mass: 349.04259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 55.3Ų
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28298492-1g |
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate |
2680799-68-0 | 1g |
$1157.0 | 2023-09-07 | ||
| Enamine | EN300-28298492-5g |
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate |
2680799-68-0 | 5g |
$3355.0 | 2023-09-07 | ||
| Enamine | EN300-28298492-10g |
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate |
2680799-68-0 | 10g |
$4974.0 | 2023-09-07 | ||
| Enamine | EN300-28298492-0.05g |
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate |
2680799-68-0 | 95.0% | 0.05g |
$972.0 | 2025-03-19 | |
| Enamine | EN300-28298492-0.1g |
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate |
2680799-68-0 | 95.0% | 0.1g |
$1019.0 | 2025-03-19 | |
| Enamine | EN300-28298492-0.25g |
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate |
2680799-68-0 | 95.0% | 0.25g |
$1065.0 | 2025-03-19 | |
| Enamine | EN300-28298492-0.5g |
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate |
2680799-68-0 | 95.0% | 0.5g |
$1111.0 | 2025-03-19 | |
| Enamine | EN300-28298492-1.0g |
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate |
2680799-68-0 | 95.0% | 1.0g |
$1157.0 | 2025-03-19 | |
| Enamine | EN300-28298492-2.5g |
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate |
2680799-68-0 | 95.0% | 2.5g |
$2268.0 | 2025-03-19 | |
| Enamine | EN300-28298492-5.0g |
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate |
2680799-68-0 | 95.0% | 5.0g |
$3355.0 | 2025-03-19 |
tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate
Comprehensive Overview of tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate (CAS No. 2680799-68-0)
The compound tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate (CAS No. 2680799-68-0) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This carbamate derivative is characterized by its unique structural features, including a pyridinyl moiety and a bromine substituent, which make it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.
One of the key reasons for the growing interest in tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate is its role as a building block in the construction of heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals, and the ability to efficiently synthesize them is a critical aspect of modern drug design. The presence of both pyridine rings and a bromine atom in this compound provides multiple sites for further functionalization, enabling the creation of diverse molecular architectures. This versatility aligns with current trends in fragment-based drug discovery, where small, modular units are combined to optimize biological activity.
In addition to its synthetic utility, tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate has been explored in the context of kinase inhibitor development. Kinases are a major target class in oncology and other therapeutic areas, and the pyridine scaffold is a common feature in many kinase inhibitors. The bromine substituent, in particular, offers opportunities for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to introduce aromatic or heteroaromatic groups. This makes the compound a valuable tool for researchers working on targeted therapies.
The compound's CAS No. 2680799-68-0 is often searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Users frequently inquire about its synthetic routes, physical properties, and safety data, underscoring the need for comprehensive information. Recent advancements in high-throughput screening and computational chemistry have further highlighted the importance of such intermediates, as they enable rapid exploration of chemical space and identification of lead compounds.
Another area where tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate shows promise is in the development of PROTACs (Proteolysis Targeting Chimeras). PROTACs are a groundbreaking class of therapeutics that degrade target proteins rather than merely inhibiting them. The compound's ability to serve as a linker or warhead in PROTAC design is being actively investigated, aligning with the broader shift toward degradation-based therapies in the pharmaceutical industry.
From a supply chain perspective, the availability of tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate is critical for researchers who require reliable access to high-quality intermediates. Suppliers and manufacturers are increasingly focusing on scalable synthesis and GMP compliance to meet the demands of preclinical and clinical development. This compound's stability and solubility profiles are also frequently discussed, as they impact its handling and formulation in laboratory settings.
In summary, tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate (CAS No. 2680799-68-0) is a multifaceted compound with significant potential in drug discovery and development. Its structural features, synthetic versatility, and applicability to cutting-edge therapeutic modalities make it a subject of ongoing research and commercial interest. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of innovation, driving advancements in precision medicine and small-molecule therapeutics.
2680799-68-0 (tert-butyl N-(4-bromopyridin-2-yl)-N-(pyridin-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)